Cas no 126840-22-0 (1-Pentanol-d11)

1-Pentanol-d11 Properties

Names and Identifiers

• 1-Pentan-d11-ol
• 1-Pentanol-d11
• (2H11)pentan-1-ol
• N-PENTANOL (D11)
• pentyl-d11alcohol
• N-PENTYL-D11 ALCOHOL
• 1-PENTAN-D11-OL, 98 ATOM % D
• 126840-22-0
• (?H??)pentan-1-ol
• 1-Pentan-1,1,2,2,3,3,4,4,5,5,5-d11-ol
• DTXSID70584004
• (~2~H_11_)Pentan-1-ol
• D99214
• 1,1,2,2,3,3,4,4,5,5,5-undecadeuteriopentan-1-ol
• 1-Pentan-d11-ol, 98 atom % D
• AKOS015910675
• J-005441
• 1-PENTAN-D11-OL
• n-Pentyl-d11 Alcohol
• 1-Pentan-1,1,2,2,3,3,4,4,5,5,5-d11-ol (9CI, ACI); 1-Pentan-d11-ol; 1-Pentanol-d11; n-Pentyl-d11 alcohol
• +Expand

• MDL： MFCD00145002
• InChIKey： AMQJEAYHLZJPGS-GILSBCIXSA-N
• Inchi： InChI=1S/C5H12O/c1-2-3-4-5-6/h6H,2-5H2,1H3/i1D3,2D2,3D2,4D2,5D2
• SMILES： [2H]C(C(C(C(C(O)([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H]

Computed Properties

• Exact Mass: 110.2268
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 99.157859207g/mol
• Heavy Atom Count: 6
• Complexity: 19.9
• Isotope Atom Count: 11
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 1.16890
• PSA: 20.23
• Refractive Index: n20/D 1.409(lit.)
• Boiling Point: 136-138 °C(lit.)
• Melting Point: −78 °C(lit.)
• Flash Point: 120 °F
• Color/Form: 。
• Solubility: 。
• Density: 0.913 g/mL at 25 °C